Cas no 2171861-82-6 (2-{(5-ethylfuran-2-yl)methylsulfanyl}butanenitrile)

• Product Name: 2-{(5-ethylfuran-2-yl)methylsulfanyl}butanenitrile
• CAS No: 2171861-82-6
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 5756824
• PubChem ID: 165534075
• Update Time: 2025-06-07

2-{(5-ethylfuran-2-yl)methylsulfanyl}butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2171861-82-6
• 2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}butanenitrile
• EN300-1290224
• 2-{(5-ethylfuran-2-yl)methylsulfanyl}butanenitrile

• Inchi： 1S/C11H15NOS/c1-3-9-5-6-10(13-9)8-14-11(4-2)7-12/h5-6,11H,3-4,8H2,1-2H3
• InChI Key： MCGNXZRUEVUOIE-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CC)O1)C(C#N)CC

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.2Ų

Additional information on 2-{(5-ethylfuran-2-yl)methylsulfanyl}butanenitrile

Research Brief on 2-{(5-ethylfuran-2-yl)methylsulfanyl}butanenitrile (CAS: 2171861-82-6): Recent Advances and Applications

In recent years, the compound 2-{(5-ethylfuran-2-yl)methylsulfanyl}butanenitrile (CAS: 2171861-82-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and nitrile functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-{(5-ethylfuran-2-yl)methylsulfanyl}butanenitrile has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed novel catalytic methods and green chemistry approaches to achieve efficient production. The compound's structural features, particularly the presence of the furan ring and the nitrile group, make it a versatile intermediate for further chemical modifications. Recent publications have detailed its use in the synthesis of more complex molecules with enhanced biological activity.

From a biological perspective, 2-{(5-ethylfuran-2-yl)methylsulfanyl}butanenitrile has demonstrated notable activity in preliminary pharmacological screenings. Studies have indicated its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. For instance, in vitro assays have shown that the compound can modulate the activity of key enzymes such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE), suggesting its relevance in the development of new anti-inflammatory and neuroprotective agents.

In addition to its pharmacological potential, this compound has also been explored in agrochemical applications. Its structural motifs are similar to those found in certain pesticides and herbicides, and recent research has investigated its efficacy as a plant growth regulator or pest control agent. Field trials have shown that derivatives of 2-{(5-ethylfuran-2-yl)methylsulfanyl}butanenitrile can enhance crop resistance to specific pathogens while minimizing environmental impact.

Despite these promising findings, challenges remain in the development and commercialization of 2-{(5-ethylfuran-2-yl)methylsulfanyl}butanenitrile-based products. Issues such as scalability of synthesis, stability under various conditions, and potential toxicity profiles need to be addressed. Ongoing research is focused on optimizing these aspects, with several patents filed in the past year covering novel formulations and delivery methods.

In conclusion, 2-{(5-ethylfuran-2-yl)methylsulfanyl}butanenitrile (CAS: 2171861-82-6) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to agrochemicals, underscore its versatility. Future studies will likely focus on further elucidating its mechanisms of action and expanding its utility in various industries. Researchers and industry professionals are encouraged to monitor developments in this area closely, as they may offer valuable opportunities for innovation and collaboration.